4-(4-Fluorophenyl)-2-[(4-methylphenyl)sulfanyl]-4-oxobutanoic acid

• IUPAC Name: 4-(4-fluorophenyl)-2-(4-methylphenyl)sulfanyl-4-oxobutanoic acid
• InChI: InChI=1S/C17H15FO3S/c1-11-2-8-14(9-3-11)22-16(17(20)21)10-15(19)12-4-6-13(18)7-5-12/h2-9,16H,10H2,1H3,(H,20,21)
• InChI Key: ZDELAXGOJWRTKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(CC(=O)C2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C17H15FO3S
• Molecular Weight: 318.4 g/mol

Description

4-(4-Fluorophenyl)-2-[(4-methylphenyl)sulfanyl]-4-oxobutanoic acid is a chemical compound that belongs to the class of thiazolidinedione derivatives. It is commonly referred to as Fmoc-Cys(Trt)-OH and is used in peptide synthesis. This compound has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Structural Characterization and Synthesis

• The synthesis and crystalline structure of compounds closely related to 4-(4-Fluorophenyl)-2-[(4-methylphenyl)sulfanyl]-4-oxobutanoic acid have been studied extensively, highlighting their potential in materials science and organic synthesis. For instance, the title compound C12H12FNO3, crystallizes with two independent molecules in the unit, showing significant dihedral angles between the phenyl rings and oxoamine groups, indicating the flexibility in its structural conformation (Nayak et al., 2013).

Proton Exchange Membranes for Fuel Cells

• A novel application involves the development of proton exchange membranes (PEMs) for fuel cells. Comb-shaped poly(arylene ether sulfone)s have been synthesized using components that share structural similarities with the compound , demonstrating high proton conductivity and good properties as polyelectrolyte membrane materials, crucial for sustainable energy technologies (Kim, Robertson, & Guiver, 2008).

Organic Synthesis and Catalysis

• In organic synthesis, sulfur-containing compounds like 4-(4-Fluorophenyl)-2-[(4-methylphenyl)sulfanyl]-4-oxobutanoic acid exhibit significant biological activities, including antitumor, analgesic, antimicrobial properties, and potential use in anti-stress therapy due to their antioxidant properties. These findings underscore the importance of such compounds in developing new therapeutic agents (Aleksanyan & Hambardzumyan, 2014).

Photophysical Properties and Light-Emitting Materials

• The photophysical properties of iridium(III) complexes containing sulfanyl- or sulfone-functionalized ligands have been explored, where compounds similar to 4-(4-Fluorophenyl)-2-[(4-methylphenyl)sulfanyl]-4-oxobutanoic acid serve as ligands, showing potential for application in organic light-emitting diodes (OLEDs) due to their high photoluminescence quantum yields and structured emission spectra (Constable et al., 2014).